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Compound of Interest

Compound Name: 1-Chloro-6-iodoperfluorohexane

Cat. No.: B098571 Get Quote

Essential Safety and Handling Guide for 1-Chloro-6-
iodoperfluorohexane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1-Chloro-6-iodoperfluorohexane (CAS: 16486-97-8). The

following step-by-step instructions are designed to ensure the safety of researchers, scientists,

and drug development professionals in a laboratory setting.

Hazard Identification and Personal Protective Equipment
(PPE)
1-Chloro-6-iodoperfluorohexane is classified with the following hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

To mitigate these risks, appropriate Personal Protective Equipment (PPE) is mandatory. The

following table summarizes the required PPE for routine handling and in the event of a spill.
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Protection Type
Routine Handling in a Fume

Hood

Spill or Emergency

Situations

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.[2]

Chemical safety goggles and a

face shield.[3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, 0.4 mm). A

standard laboratory coat.

Closed-toe shoes.[2][4][5]

Chemical-resistant gloves

(e.g., butyl or chloroprene

rubber, >0.5 mm). A chemical-

resistant apron or coveralls

over a lab coat. Chemical-

resistant boots.[4][5][6]

Respiratory Protection

Not generally required when

working in a properly

functioning chemical fume

hood.

Air-purifying respirator with a

combination filter for organic

vapors and acid gases (e.g.,

Type ABEK) or a self-

contained breathing apparatus

(SCBA) for large spills or in

poorly ventilated areas.[4][5]

Operational and Disposal Plans
Adherence to the following procedural steps is critical for ensuring safe handling and proper

disposal of 1-Chloro-6-iodoperfluorohexane.

Pre-Handling Checklist
Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the

airflow is adequate.

Assemble all PPE: Before handling the chemical, put on all required PPE as detailed in the

table above.

Prepare a Waste Container: Have a designated, properly labeled, and sealed hazardous

waste container ready for all chemical waste and contaminated materials.
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Locate Emergency Equipment: Confirm the location and accessibility of the nearest safety

shower, eyewash station, and fire extinguisher.

Safe Handling Protocol
Work Within a Fume Hood: All handling of 1-Chloro-6-iodoperfluorohexane must be

conducted inside a certified chemical fume hood to minimize inhalation exposure.[2]

Avoid Direct Contact: Use appropriate tools (spatulas, pipettes) to handle the chemical,

avoiding direct contact with skin and clothing.

Dispensing: When transferring or weighing the chemical, do so carefully to prevent splashing

or aerosol generation.

Keep Containers Closed: Keep the primary container tightly sealed when not in use.[1]

Post-Handling Procedures
Decontaminate: Wipe down the work area within the fume hood with an appropriate solvent

(e.g., isopropanol or ethanol) and then with soap and water. Dispose of all cleaning materials

as hazardous waste.

Remove PPE: Remove gloves and any other contaminated PPE before leaving the work

area. Dispose of single-use items in the designated hazardous waste container.

Wash Hands: Wash hands thoroughly with soap and water after handling the chemical, even

if gloves were worn.[1][2]

Spill and Emergency Procedures
Small Spills (in fume hood):

Ensure you are wearing appropriate PPE.

Absorb the spill with an inert, non-combustible absorbent material (e.g., sand or

vermiculite).
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Collect the absorbed material using non-sparking tools and place it in the designated

hazardous waste container.

Clean the spill area as described in the post-handling procedures.

Large Spills or Spills Outside a Fume Hood:

Evacuate the immediate area and alert others.

If safe to do so, increase ventilation to the area.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Do not attempt to clean up a large spill without appropriate training and PPE, including

respiratory protection.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present

and easy to do. Seek immediate medical attention.[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]

Disposal Plan
Chemical Waste: All solutions and unused portions of 1-Chloro-6-iodoperfluorohexane
must be disposed of as hazardous waste. Do not pour down the drain.[2]

Contaminated Materials: All materials that have come into contact with the chemical,

including gloves, absorbent pads, and pipette tips, must be placed in a sealed and clearly
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labeled hazardous waste container.[2]

Container Disposal: Empty containers must be triple-rinsed with a suitable solvent. The first

rinseate must be collected and disposed of as hazardous waste. Subsequent rinses may

also need to be collected depending on local regulations. Consult your institution's EHS

department for specific guidance on container disposal.[7]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling and disposal of 1-
Chloro-6-iodoperfluorohexane.
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Caption: Workflow for safe handling and disposal of 1-Chloro-6-iodoperfluorohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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